Cadmium telluride

• IUPAC Name: tellanylidenecadmium
• InChI: InChI=1S/Cd.Te
• InChI Key: RPPBZEBXAAZZJH-UHFFFAOYSA-N
• Canonical SMILES: [Cd]=[Te]
• Molecular Formula: CdTe
• DSSTOX Substance ID: DTXSID0030950
• Molecular Weight: 240.0 g/mol
• Physical Description: Brownish-black solid; Oxidizes on long term contact with moist air; [Merck Index] Black odorless pieces; [MSDSonline]
• CAS No.: 1306-25-8

Description

Cadmium telluride is a stable crystalline compound formed from cadmium and tellurium. It is primarily used as a semiconducting material in this compound photovoltaics and as an infrared optical window . This compound is known for its excellent photovoltaic properties, making it a popular choice for thin-film solar cells .

Mechanism of Action

Target of Action

Cadmium Telluride (CdTe) is a compound formed from Cadmium (Cd) and Tellurium (Te). It primarily targets the absorption of light, which is why it plays a critical role in CdTe solar cells . It is also used as a radiation detector due to its large atomic number, high resistivity at room temperature , and its extraordinary advantages like low weight, high mechanical hardness, and flexibility .

Mode of Action

CdTe operates as a semiconductor, absorbing and converting sunlight into electricity . In a solar cell, the CdTe absorber is attached to other materials, allowing electric current to flow through the absorber layer into the metal contacts and be collected as sustainable electricity . Modern cells often use Cadmium Selenium Tellurium (CdSeTe) in conjunction with CdTe to improve light absorption .

Biochemical Pathways

CdTe’s primary biochemical pathway involves the absorption of light and the subsequent generation of electric current. It is also known to induce oxidative stress—a pivotal mechanism behind its toxicity . This disruption of the balance between oxidants and antioxidants leads to cellular damage and apoptosis .

Pharmacokinetics

The toxicity of cadmium is an environmental concern during production and when the panels are disposed of .

Result of Action

The primary result of CdTe’s action is the conversion of sunlight into electricity, making it a key player in photovoltaic technology . Substantial cdte accumulation might result in organ injuries . It’s also worth noting that CdTe’s energy payback time of less than a year allows for faster carbon reductions without short-term energy deficits .

Action Environment

The action of CdTe is influenced by environmental factors. For instance, CdTe’s performance as a solar cell is dependent on the availability of sunlight. Additionally, the toxicity of cadmium is an environmental concern during production and when the panels are disposed of . The usage of rare materials may also become a limiting factor to the industrial scalability of CdTe technology in the mid-term future .

Biochemical Analysis

Biochemical Properties

Cadmium telluride nanoparticles are fluorescent and may be used as quantum dots in imaging and diagnosis . The biochemical mechanisms of tellurium cytotoxicity are beginning to emerge .

Cellular Effects

It is known that the antibiotic properties of tellurite, a compound related to tellurium, have attracted renewed interest .

Molecular Mechanism

The close chemical relationship between tellurium and sulfur also transcends into in vitro and in vivo situations and provides new impetus for the development of enzyme inhibitors and redox modulators .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cadmium telluride can be synthesized through various methods, including melt growth, vapor phase deposition, and solution growth. The melt growth method, such as the Bridgman-Stockbarger technique, is commonly used for producing large stoichiometric crystals . Vapor phase deposition involves the deposition of this compound vapor onto a substrate, while solution growth involves the precipitation of this compound from a solution containing cadmium and tellurium ions .

Industrial Production Methods: Industrial production of this compound involves the refinement of cadmium and tellurium, which are byproducts of zinc and copper mining, respectively . The refined materials are then used in processes such as vapor deposition to create this compound thin films for photovoltaic applications .

Chemical Reactions Analysis

Types of Reactions: Cadmium telluride undergoes various chemical reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using oxygen or other oxidizing agents, leading to the formation of cadmium oxide and tellurium dioxide.

Reduction: Reduction of this compound can be achieved using reducing agents such as hydrogen, resulting in the formation of elemental cadmium and tellurium.

Substitution: Substitution reactions involve the replacement of cadmium or tellurium atoms with other elements, such as zinc in the formation of cadmium zinc telluride.

Major Products: The major products formed from these reactions include cadmium oxide, tellurium dioxide, elemental cadmium, and elemental tellurium .

Scientific Research Applications

Cadmium telluride has a wide range of scientific research applications:

Chemistry: It is used in the study of semiconductor materials and their properties.

Biology: this compound nanoparticles are explored for their potential use in biological imaging and as biosensors.

Medicine: Research is being conducted on the use of this compound in medical imaging and diagnostic devices.

Industry: this compound is extensively used in the photovoltaic industry for the production of thin-film solar cells, which are known for their high efficiency and low production costs.

Comparison with Similar Compounds

• Cadmium sulfide
• Cadmium selenide
• Zinc telluride
• Mercury cadmium telluride

Comparison: this compound is unique due to its optimal band gap of 1.5 eV, which is ideal for photovoltaic applications . Compared to cadmium sulfide and cadmium selenide, this compound has a higher absorption coefficient, making it more efficient in converting sunlight into electricity . Zinc telluride and mercury this compound are also used in similar applications, but this compound remains the preferred choice for thin-film solar cells due to its cost-effectiveness and efficiency .

Customer Q & A

Q1: What is the chemical formula and molecular weight of Cadmium Telluride?

A1: this compound has the chemical formula CdTe, with a molecular weight of 240.01 g/mol.

Q2: What are the key optical properties of this compound relevant to solar cell applications?

A2: this compound possesses a near-optimal band gap [] of around 1.5 eV, making it highly efficient at absorbing sunlight and converting it into electricity. Its direct bandgap allows for efficient absorption of photons across a wide range of the solar spectrum. [, , ] Additionally, CdTe can be fabricated as a thin film, enabling cost-effective solar cell production. [, , ]

Q3: How does the resistivity of p-type this compound thin films get controlled during fabrication?

A3: The resistivity of p-type CdTe thin films can be controlled by two methods: (1) using a cadmium-deficient reaction mixture during deposition or (2) introducing a dopant into a near-stoichiometric reaction mixture. []

Q4: What is the impact of temperature on the efficiency of this compound solar cells compared to other materials?

A4: this compound-based solar cells demonstrate superior temperature stability compared to other thin-film technologies like copper indium selenide (CuInSe2), amorphous silicon, and crystalline gallium arsenide (GaAs). A temperature increase of 50°C results in only a 1% efficiency reduction for CdTe solar cells, with a relative decrease rate of -0.14 rel.%/°C. This is significantly lower than GaAs (-0.16 rel.%/°C), amorphous silicon (-0.21 rel.%/°C), and CuInSe2 (-0.36 rel.%/°C). []

Q5: What role does "chloride treatment" play in enhancing the performance of this compound solar cells?

A5: Chloride treatment, involving the deposition of cadmium chloride (CdCl2) or magnesium chloride (MgCl2) followed by annealing, is crucial for achieving high-efficiency CdTe solar cells. This process facilitates: - Transformation of metastable hexagonal CdTe to the stable cubic modification. [] - Recrystallization leading to larger coherent scattering regions and reduced microstrain. [] - Passivation of grain boundaries, reducing recombination losses and improving carrier lifetime. [, ] - Enhanced doping efficiency and improved electrical properties. [, ]

Q6: Besides solar cells, what other applications utilize this compound's properties?

A6: this compound finds applications in several other areas: - Radiation detectors: CdTe is used in X-ray detectors [, ], gamma-ray detectors [, ], and energy-discriminating X-ray cameras []. Its high atomic number and wide bandgap make it suitable for detecting high-energy photons. - Medical imaging: CdTe-based detectors are employed in dental panoramic radiography [] and spectroscopic breast imaging. [] - Optoelectronic devices: CdTe is explored for its potential in laser space communication modulators. []

Q7: What are the challenges associated with using this compound in high-temperature applications like infrared detectors?

A7: While this compound is an attractive material for infrared detectors, its performance at high operating temperatures can be limited by: - Increased dark current: As temperature rises, the intrinsic carrier concentration increases, leading to higher dark current and reduced detectivity. - Material degradation: Prolonged exposure to elevated temperatures can result in material degradation and performance deterioration.

Q8: How is this compound being modified for improved performance in specific applications?

A8: Researchers are exploring various strategies to enhance the performance of CdTe in different applications: - Doping: Controlled doping with elements like copper can modify electrical properties and enhance performance in solar cells and detectors. [, , ] - Nano-structuring: Incorporating nano-grating structures within CdTe thin films can improve light absorption and boost solar cell efficiency. [] - Heterostructures: Combining CdTe with other materials like Cadmium Sulfide (CdS) in heterostructure configurations improves efficiency and stability in solar cells. [, , ] - Surface treatments: Surface passivation techniques aim to reduce surface recombination losses and improve device performance. [, ]